Cas no 10531-40-5 (5-(2-bromoacetyl)-4-methyl-3h-1,3-thiazol-2-one)

• Product Name: 5-(2-bromoacetyl)-4-methyl-3h-1,3-thiazol-2-one
• CAS No: 10531-40-5
• MF: C₆H₆BrNO₂S
• MW: 236.086339473724
• CID: 1152159
• PubChem ID: 20145072
• Update Time: 2025-04-20

5-(2-bromoacetyl)-4-methyl-3h-1,3-thiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromoacetyl)-4-methyl-3h-1,3-thiazol-2-one
• 5-(2-bromoacetyl)-2-hydroxy-4-methylthiazole
• SCHEMBL16437821
• 10531-40-5
• 5-(Bromoacetyl)-4-methyl-1,3-thiazol-2(3H)-one
• DTXSID70602939
• QMIJAXPFGOOGFO-UHFFFAOYSA-N
• SCHEMBL10668490

• Inchi： 1S/C6H6BrNO2S/c1-3-5(4(9)2-7)11-6(10)8-3/h2H2,1H3,(H,8,10)
• InChI Key： QMIJAXPFGOOGFO-UHFFFAOYSA-N
• SMILES： BrCC(C1=C(C)NC(=O)S1)=O

Computed Properties

• Exact Mass: 234.93026g/mol
• Monoisotopic Mass: 234.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.5Ų